Cas no 2470437-15-9 (5-fluoro-N1-methylbenzene-1,2-diamine hydrochloride)

• Product Name: 5-fluoro-N1-methylbenzene-1,2-diamine hydrochloride
• CAS No: 2470437-15-9
• MF: C₇H₁₀ClFN₂
• MW: 176.619103908539
• MDL: MFCD32853286
• CID: 5670143
• PubChem ID: 155819902
• Update Time: 2025-06-13

5-fluoro-N1-methylbenzene-1,2-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-N-methylbenzene-1,2-diamine;hydrochloride
• 2470437-15-9
• EN300-27103861
• 5-fluoro-N1-methylbenzene-1,2-diamine hydrochloride

• MDL： MFCD32853286
• Inchi： 1S/C7H9FN2.ClH/c1-10-7-4-5(8)2-3-6(7)9;/h2-4,10H,9H2,1H3;1H
• InChI Key： XECWOFLAFYAMIC-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=C(C=1)NC)N

Computed Properties

• Exact Mass: 176.0516542g/mol
• Monoisotopic Mass: 176.0516542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on 5-fluoro-N1-methylbenzene-1,2-diamine hydrochloride

Introduction to 5-fluoro-N1-methylbenzene-1,2-diamine hydrochloride (CAS No. 2470437-15-9)

5-fluoro-N1-methylbenzene-1,2-diamine hydrochloride, identified by the Chemical Abstracts Service registry number 2470437-15-9, is a fluorinated aromatic diamine derivative that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules that exhibit versatile biological activities, making it a subject of extensive research for potential therapeutic applications. The presence of a fluorine atom at the 5-position of the benzene ring and the N1-methyl substitution introduces unique electronic and steric properties, which can modulate its interaction with biological targets.

The chemical structure of 5-fluoro-N1-methylbenzene-1,2-diamine hydrochloride consists of a benzene core substituted with a fluorine atom at the 5-position and two amino groups at the 1 and 2 positions, with one of the amino groups further methylated. The hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations. This compound has been studied for its potential role in drug discovery, particularly in the development of novel therapeutic agents targeting a range of diseases.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in enhancing drug efficacy and bioavailability. The fluorine atom in 5-fluoro-N1-methylbenzene-1,2-diamine hydrochloride can improve metabolic stability, binding affinity, and pharmacokinetic properties of associated drug candidates. For instance, fluorinated analogs have been shown to exhibit superior pharmacological profiles in preclinical studies compared to their non-fluorinated counterparts. This has spurred interest in exploring the therapeutic potential of 5-fluoro-N1-methylbenzene-1,2-diamine hydrochloride as a lead compound or intermediate in the synthesis of new drugs.

In the realm of oncology, fluorinated diamines have demonstrated promising activity against various cancer types due to their ability to interfere with key cellular pathways involved in tumor growth and progression. Research indicates that compounds like 5-fluoro-N1-methylbenzene-1,2-diamine hydrochloride may inhibit enzymes such as tyrosine kinases and other signaling molecules that are overexpressed in cancer cells. Preliminary studies have suggested that this compound exhibits inhibitory effects on several cancer cell lines, making it a candidate for further investigation as an anticancer agent.

Beyond oncology, 5-fluoro-N1-methylbenzene-1,2-diamine hydrochloride has also been explored for its potential applications in infectious disease treatment. The unique structural features of this compound allow it to interact with bacterial and viral enzymes, potentially disrupting essential metabolic processes. For example, studies have shown that fluorinated diamines can disrupt DNA replication in certain pathogens by inhibiting enzymes like DNA gyrase. This makes 5-fluoro-N1-methylbenzene-1,2-diamine hydrochloride a valuable candidate for developing novel antibiotics or antiviral drugs.

The synthesis of 5-fluoro-N1-methylbenzene-1,2-diamine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include halogenation of the benzene ring followed by nucleophilic substitution to introduce the amino groups and methyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to enhance reaction efficiency and selectivity. The final step involves converting the free base form into its hydrochloride salt to improve stability and solubility.

The pharmacological evaluation of 5-fluoro-N1-methylbenzene-1,2-diamine hydrochloride has revealed several interesting properties that make it an attractive candidate for drug development. In vitro studies have demonstrated its ability to inhibit specific enzymes and receptors relevant to various diseases. Additionally, pharmacokinetic studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles when administered orally or intravenously. These findings suggest that 5-fluoro-N1-methylbenzene-1,2-diamine hydrochloride may have potential clinical utility if further developed into a therapeutic agent.

One of the most compelling aspects of 5-fluoro-N1-methylbenzene-1,2-diamine hydrochloride is its structural versatility. Medicinal chemists can modify various functional groups on its aromatic core to fine-tune its biological activity. For instance, introducing additional substituents at different positions on the benzene ring or altering the amino group substitutions can lead to compounds with enhanced potency or selectivity against specific targets. This flexibility makes it an ideal scaffold for structure-based drug design approaches.

The growing body of research on fluorinated aromatic compounds underscores their significance in modern drug discovery efforts. Compounds like 5-fluoro-N1-methylbenzene-1,2-diamine hydrochloride exemplify how structural modifications can lead to novel therapeutic agents with improved pharmacological properties. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds such as this one will play an increasingly important role in developing next-generation pharmaceuticals.

In conclusion,5-fluoro-N1-methylbenzene-1,2-diamine hydrochloride (CAS No. 2470437-15-9) is a promising fluorinated diamine derivative with significant potential for therapeutic applications across multiple disease areas including oncology and infectious diseases. Its unique chemical structure provides opportunities for further optimization through medicinal chemistry approaches aimed at enhancing drug efficacy and safety profiles. Continued research into this compound will likely yield valuable insights into its pharmacological mechanisms and clinical utility.